Cas no 14100-52-8 (Quinoline,3-chloro-4-nitro-, 1-oxide)

• Product Name: Quinoline,3-chloro-4-nitro-, 1-oxide
• CAS No: 14100-52-8
• MF: C₉H₅ClN₂O₃
• MW: 224.60060095787
• CID: 179445
• PubChem ID: 84199
• Update Time: 2025-04-19

Quinoline,3-chloro-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline,3-chloro-4-nitro-, 1-oxide
• 3-chloro-4-nitro-1-oxidoquinolin-1-ium
• 3-CHLORO-4-NITROQUINOLINE-1-OXIDE
• 3-Chloro-4-nitroquinoline 1-oxide
• BRN 1248726
• 14100-52-8
• Quinoline, 3-chloro-4-nitro-, 1-oxide
• DTXSID50161514
• CHEMBL3244959

• Inchi： 1S/C9H5ClN2O3/c10-7-5-11(13)8-4-2-1-3-6(8)9(7)12(14)15/h1-5H
• InChI Key： KCTRRJGEGCNDPX-UHFFFAOYSA-N
• SMILES： ClC1=C[N+](=C2C=CC=CC2=C1[N+](=O)[O-])[O-]

Computed Properties

• Exact Mass: 223.99895
• Monoisotopic Mass: 223.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.3A^2

Experimental Properties

• Density: 1.5839 (rough estimate)
• Boiling Point: 132.75°C (rough estimate)
• Flash Point: 206.9°C
• Refractive Index: 1.5800 (estimate)
• PSA: 70.08